Ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
Overview
Description
Ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride is a chemical compound with the molecular formula C12H16ClNO2 . It is also known by other names such as Ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate and 1,2,3,4-Tetrahydro-isoquinoline-3-carboxylic acid ethyl ester .
Synthesis Analysis
The synthesis of Ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride and its derivatives has been reported in several studies . For instance, one study described the use of a Pictet−Spengler condensation via a novel aminal intermediate . Another study reported the use of dimethoxymethane and a catalytic amount of BF3·OEt2 to promote ring closure from N-Cbz aryl-substituted α-amino phosphonates .
Molecular Structure Analysis
The molecular structure of Ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride can be represented by the InChI code 1S/C12H15NO2.ClH/c1-2-15-12(14)11-7-9-5-3-4-6-10(9)8-13-11;/h3-6,11,13H,2,7-8H2,1H3;1H/t11-;/m1./s1 . The compound has a molecular weight of 241.72 g/mol .
Physical And Chemical Properties Analysis
Ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride is a solid compound . It has a molecular weight of 205.25 g/mol and an XLogP3-AA value of 1.6, indicating its lipophilicity . The compound has one hydrogen bond donor and three hydrogen bond acceptors .
Scientific Research Applications
Synthesis of Inhibitors
This compound is utilized in the synthesis of 10,10a-dihydroimidazo-[1,5-b]isoquinoline-1,3(2H,5H)-diones , which are inhibitors that play a role in reducing inflammation and inhibiting apoprotein B-100 biosynthesis and matrix-degrading metalloproteinase .
Pharmacological Research
In pharmacology, it serves as a precursor for various alkaloids that exhibit a wide range of biological activities. Its derivatives are explored for their potential therapeutic effects .
Medicinal Chemistry
The compound is involved in reactions first described by Pictet and Spengler, which are foundational in medicinal chemistry for synthesizing substituted tetrahydroisoquinolines used in drug development .
Green Chemistry
It’s also significant in green chemistry, where efficient and recyclable catalysts are used in multicomponent reactions (MCRs) to minimize metal catalyst leaching into final pharmaceutical products .
Chemical Synthesis
The compound is a key intermediate in the synthesis of various complex molecules due to its reactive carboxylate group which can undergo further chemical transformations .
Future Directions
The future directions for the research and development of Ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride and its derivatives could involve further exploration of their synthesis, structure-activity relationships, and potential biological activities . Additionally, more studies are needed to fully understand the physical and chemical properties, safety, and hazards of these compounds.
Mechanism of Action
Target of Action
Ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride is an important structural motif of various natural products and therapeutic lead compounds . It has been identified as a core structural element present in several peptide-based drugs and forms an integral part of various biologically active compounds .
Mode of Action
It is known that the compound can act as precursors for various alkaloids displaying multifarious biological activities .
Biochemical Pathways
It is known that the compound is involved in various multicomponent reactions for the c (1)-functionalization of 1,2,3,4-tetrahydroisoquinolines .
Pharmacokinetics
It is known that the compound is a solid at room temperature , which may influence its bioavailability.
Result of Action
It is known that the compound is a key fragment of a diverse range of alkaloids and bioactive molecules .
Action Environment
The action, efficacy, and stability of Ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride can be influenced by various environmental factors. For instance, the compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C to maintain its stability .
properties
IUPAC Name |
ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2.ClH/c1-2-15-12(14)11-7-9-5-3-4-6-10(9)8-13-11;/h3-6,11,13H,2,7-8H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKLWWGAFDIKVQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CC2=CC=CC=C2CN1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10424950 |
Source
|
| Record name | ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10424950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
57980-74-2 |
Source
|
| Record name | ethyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10424950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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